3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane

• Molecular Formula: C9H15Br
• Molecular Weight: 203.12 g/mol
• IUPAC Name: 3-(bromomethyl)-3-ethylbicyclo[3.1.0]hexane
• InChI: InChI=1S/C9H15Br/c1-2-9(6-10)4-7-3-8(7)5-9/h7-8H,2-6H2,1H3
• InChI Key: QRLIKBKFWAIPPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2CC2C1)CBr

Description

This compound’s structure combines steric bulk (ethyl group) and electrophilicity (bromomethyl group), making it valuable for alkylation reactions or as a precursor to bioactive molecules .

Preparation Methods

Method Overview

The most common approach involves constructing the bicyclo[3.1.0]hexane skeleton via cyclopropanation of suitable precursors, followed by selective functionalization at the 3-position to introduce the bromomethyl and ethyl groups.

Key Steps

• Preparation of the Bicyclo[3.1.0]hexane framework through intramolecular cyclization or cycloaddition reactions.
• Introduction of the ethyl group via alkylation or addition reactions on the cyclopropane ring.
• Bromomethylation at the 3-position, typically using halogenating agents.

Representative Reaction Pathway

Step	Reaction Type	Reagents & Conditions	Description
1	Cyclopropanation	Use of diazomethane or Simmons–Smith reagent	Formation of the cyclopropane ring fused to the bicyclic system
2	Alkylation	Ethyl halides (e.g., ethyl bromide) with base	Introduction of the ethyl group at the desired position
3	Bromomethylation	Formaldehyde derivatives with N-bromosuccinimide (NBS)	Installation of bromomethyl group at the 3-position

Note: The process often employs Lewis acids or radical initiators to facilitate cyclization and functionalization steps.

(3 + 2) Cycloaddition of Cyclopropenes and Aminocyclopropanes

Method Summary

A convergent synthesis involving (3 + 2) annulation reactions has been reported to efficiently generate bicyclo[3.1.0]hexanes with high stereoselectivity, which can be further functionalized.

Research Findings

• Photoredox catalysis using iridium complexes under blue LED irradiation facilitates the cycloaddition between cyclopropenes and cyclopropylanilines, forming the core scaffold.
• The process yields bicyclo[3.1.0]hexanes with an all-carbon quaternary center, which can be selectively brominated and alkylated at the 3-position.

Reference: The study reports yields ranging from 70% to 85%, with high diastereoselectivity, making this method suitable for complex molecule synthesis.

Reaction Parameters	Conditions	Yield	Notes
Catalyst	Iridium photoredox	-	Facilitates (3 + 2) annulation
Light	Blue LED	-	Initiates the radical process
Substrates	Cyclopropenes, cyclopropylanilines	70-85%	Broad substrate scope

Halogenation and Functionalization of the Cyclopropane Ring

Method Summary

Following the formation of the bicyclic core, selective halogenation at the 3-position is achieved via radical or electrophilic halogenation, followed by nucleophilic substitution to introduce the bromomethyl group.

Typical Procedure

• Radical bromination using N-bromosuccinimide (NBS) in the presence of radical initiators like AIBN at controlled temperatures.
• Subsequent substitution with formaldehyde derivatives or halogenating agents to install the bromomethyl group.

Data Table: Bromomethylation Conditions and Yields

Step	Reagents	Temperature	Time	Yield (%)	Notes
Bromination	NBS, AIBN	60°C	4 hours	75-85%	Radical initiation
Bromomethylation	Formaldehyde, NBS	0–25°C	12 hours	80-88%	Nucleophilic substitution

Alternative Approaches: Radical and Metal-Catalyzed Routes

Radical-Mediated Bromomethylation

• Use of radical initiators (e.g., peroxides) to generate bromomethyl radicals from paraformaldehyde or formaldehyde derivatives.
• Addition to the bicyclic system yields bromomethyl derivatives with high regioselectivity.

Metal-Catalyzed Cross-Coupling

• Palladium or nickel catalysis can be employed for cross-coupling of halogenated intermediates with alkyl groups, including ethyl groups.

Summary of Key Data and Comparative Analysis

Method	Core Reaction	Reagents	Conditions	Yield (%)	Advantages	Limitations
Cyclopropanation + Bromomethylation	Intramolecular cyclization	Diazomethane, NBS	-78°C to room temp	70-85	Straightforward, high yield	Requires multiple steps
(3 + 2) Annulation	Cycloaddition	Cyclopropenes, cyclopropylanilines, Ir catalyst	Blue LED, room temp	70-85	Convergent, stereoselective	Requires specialized catalysts
Radical Bromination	Radical addition	NBS, AIBN	60°C	75-88	Selective, scalable	Radical side reactions possible

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Cycloaddition Reactions: The compound can undergo cycloaddition reactions, such as the (3 + 2) annulation of cyclopropenes with aminocyclopropanes.

Common Reagents and Conditions

Common reagents used in these reactions include organic or iridium photoredox catalysts, blue LED irradiation, and difluorocyclopropenes . The reaction conditions typically involve controlled temperatures and specific solvents to ensure high yields and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, the (3 + 2) annulation reaction yields bicyclic scaffolds with three contiguous stereocenters .

Scientific Research Applications

3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane has several scientific research applications, including:

Medicinal Chemistry: The compound serves as a valuable building block for the synthesis of bioactive molecules and potential drug candidates.

Organic Synthesis: It is used as an intermediate in the synthesis of complex organic molecules, particularly those with strained bicyclic structures.

Material Science: The unique structural properties of the compound make it useful in the development of new materials with specific mechanical and chemical properties.

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane involves its participation in various chemical reactions. The bromomethyl group acts as a reactive site for nucleophilic substitution, while the bicyclic structure provides rigidity and strain that influence the compound’s reactivity. The molecular targets and pathways involved depend on the specific application and the nature of the reactions it undergoes.

Comparison with Similar Compounds

Structural and Functional Analogues

The bicyclo[3.1.0]hexane core is modified in various derivatives to tune physicochemical properties or biological activity. Below is a comparative analysis with structurally related compounds:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight	Key Properties/Applications	References
3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane	3-Bromomethyl, 3-ethyl	C₉H₁₅Br	227.12	Alkylation agent; synthetic intermediate
3-(Bromomethyl)-3-methylbicyclo[3.1.0]hexane	3-Bromomethyl, 3-methyl	C₈H₁₃Br	189.09	Smaller steric bulk; similar reactivity
6,6-Dimethyl-3-azabicyclo[3.1.0]hexane	3-Aza (nitrogen), 6,6-dimethyl	C₇H₁₃N	111.10	Bioactive intermediate (e.g., Boceprevir)
3-Azabicyclo[3.1.0]hexane derivatives	Nitrogen substitution at 3-position	Varies	Varies	Antidepressants (e.g., SUVN-911), enzyme inhibitors
Bicyclo[3.1.0]hexan-3-one	Ketone at 3-position	C₆H₈O	96.13	Electrophilic carbonyl for synthesis

Physicochemical Properties

• Polarity : The bromomethyl group increases polarity compared to methyl or ethyl derivatives, impacting solubility and chromatographic behavior.
• Thermal Stability : Bicyclo[3.1.0]hexane derivatives with bulky substituents (e.g., ethyl) exhibit higher thermal stability due to reduced ring strain .

Case Studies

• Synthetic Methodology : Palladium-catalyzed cyclopropanation and Suzuki-Miyaura couplings are effective for azabicyclo derivatives , whereas bromomethyl derivatives may require radical or SN2 pathways .
• Biological Evaluation: Azabicyclo compounds like SUVN-911 show nanomolar affinity for neuronal targets, while bromomethyl derivatives are typically reserved for synthetic chemistry due to cytotoxicity .

Limitations and Challenges

• Stereoselectivity : Achieving stereocontrol in bicyclo[3.1.0]hexane synthesis remains challenging, particularly for bromomethyl derivatives .
• Toxicity : Bromomethyl groups pose handling risks (e.g., alkylation of biomolecules), limiting in vivo applications .